Cas no 20073-17-0 (5-Bromo-6-methoxy-1-benzofuran)

• Product Name: 5-Bromo-6-methoxy-1-benzofuran
• CAS No: 20073-17-0
• MF: C₉H₇BrO₂
• MW: 227.054682016373
• MDL: MFCD23705129
• CID: 2840246
• PubChem ID: 12355506
• Update Time: 2025-06-09

5-Bromo-6-methoxy-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-methoxy-1-benzofuran
• 20073-17-0
• DB-168816
• DTXSID20493692
• DTXCID60444502
• SCHEMBL5987112
• Benzofuran, 5-bromo-6-methoxy-
• 5-bromo-6-methoxybenzofuran

• MDL： MFCD23705129
• Inchi： 1S/C9H7BrO2/c1-11-9-5-8-6(2-3-12-8)4-7(9)10/h2-5H,1H3
• InChI Key： NILNUVXOCDWGNU-UHFFFAOYSA-N
• SMILES： BrC1=CC2C=COC=2C=C1OC

Computed Properties

• Exact Mass: 225.96294Da
• Monoisotopic Mass: 225.96294Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 22.4Ų

Additional information on 5-Bromo-6-methoxy-1-benzofuran

Research Brief on 5-Bromo-6-methoxy-1-benzofuran (CAS: 20073-17-0) in Chemical and Biomedical Applications

5-Bromo-6-methoxy-1-benzofuran (CAS: 20073-17-0) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and therapeutic potential. The compound's unique structural features, including the bromine and methoxy substituents, make it a promising scaffold for the development of novel bioactive molecules.

Recent studies have explored the synthetic pathways for 5-Bromo-6-methoxy-1-benzofuran, with an emphasis on optimizing yield and purity. One notable approach involves the palladium-catalyzed cross-coupling reactions, which have been shown to efficiently introduce the bromo and methoxy groups at the desired positions. Advances in green chemistry have also led to the development of more sustainable synthetic routes, reducing the environmental impact of production.

In terms of biological activity, 5-Bromo-6-methoxy-1-benzofuran has demonstrated promising results in preliminary pharmacological screenings. Research indicates that this compound exhibits moderate to strong inhibitory effects on certain enzymes and receptors implicated in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed significant activity against COX-2, a key enzyme in inflammation.

Further investigations into the mechanism of action suggest that 5-Bromo-6-methoxy-1-benzofuran may interact with cellular targets through multiple pathways, including the modulation of oxidative stress and apoptosis. These findings highlight its potential as a multi-target therapeutic agent, particularly in diseases where these pathways are dysregulated, such as cancer and neurodegenerative disorders.

Despite these promising results, challenges remain in the development of 5-Bromo-6-methoxy-1-benzofuran-based therapeutics. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed in future studies. However, the compound's versatility and the growing body of research supporting its bioactivity make it a compelling candidate for further investigation.

In conclusion, 5-Bromo-6-methoxy-1-benzofuran (CAS: 20073-17-0) represents a valuable chemical entity with significant potential in drug discovery and development. Ongoing research efforts are expected to further elucidate its pharmacological properties and optimize its therapeutic applications, paving the way for its eventual clinical translation.